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Compound of Interest

Compound Name: PHGDH-inactive

Cat. No.: B610089 Get Quote

This guide provides essential safety protocols, operational procedures, and disposal plans for

handling PHGDH-inactive (CAS 1914971-16-6), a compound used as a negative control for 3-

phosphoglycerate dehydrogenase (PHGDH) inhibitors. The following information is intended for

researchers, scientists, and drug development professionals to ensure safe laboratory

practices.

I. Immediate Safety and Hazard Information
PHGDH-inactive is classified as a skin irritant. It is crucial to adhere to the following safety

measures to minimize risk.

Summary of Safety Information

Hazard

Category
Description GHS Pictogram Signal Word

Precautionary

Statements

Skin Irritation
Causes skin

irritation
GHS07 Warning

P264, P280,

P302+P352,

P321,

P332+P313,

P362+P364

II. Personal Protective Equipment (PPE)
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Standard laboratory PPE is required when handling PHGDH-inactive.

Protection Type Specific Recommendations

Hand Protection Wear protective gloves.

Eye/Face Protection Use safety glasses with side-shields.

Skin and Body Protection Wear a laboratory coat.

Respiratory Protection Not required under normal use conditions.

III. Step-by-Step Handling and Storage Protocols
Receiving and Storage:

Upon receipt, verify the container is intact and properly labeled.

Store in a tightly sealed container in a dry, cool, and well-ventilated area.

The compound is stable for at least four years when stored at -20°C.

Preparation of Solutions:

PHGDH-inactive is a crystalline solid.

It is soluble in organic solvents such as DMSO (approx. 5 mg/ml) and dimethyl formamide

(approx. 2 mg/ml).

For aqueous solutions, first dissolve in DMSO and then dilute with the aqueous buffer. The

solubility in a 1:5 solution of DMSO:PBS (pH 7.2) is approximately 0.16 mg/ml.

Aqueous solutions are not recommended for storage for more than one day.

General Handling:

Wash hands thoroughly after handling.

Avoid contact with skin, eyes, and clothing.
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Do not ingest or inhale.

Keep away from foodstuffs, beverages, and feed.

Immediately remove all soiled and contaminated clothing.

IV. Emergency Procedures
First-Aid Measures:

Exposure Route First-Aid Procedure

Skin Contact

Immediately wash with plenty of water and soap

and rinse thoroughly. If skin irritation occurs, get

medical advice/attention.

Eye Contact
Rinse opened eye for several minutes under

running water.

Inhalation
Move person to fresh air. If unconscious, place

in a stable side position for transportation.

Ingestion If symptoms persist, consult a doctor.

Spill Response:

Evacuate: Clear the area of all personnel.

Ventilate: Ensure adequate ventilation.

Contain: Use absorbent material to contain the spill.

Clean-up: Carefully sweep up solid material or absorb liquid spills. Place in a suitable

container for disposal.

Decontaminate: Clean the spill area with an appropriate solvent followed by soap and water.

Dispose: Dispose of waste in accordance with local, state, and federal regulations.
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V. Disposal Plan
All waste materials, including empty containers and contaminated articles, should be disposed

of in accordance with institutional, local, state, and federal regulations for chemical waste. Do

not allow the product to reach sewage systems.

VI. Visual Workflow and Decision Guides
The following diagrams illustrate the standard workflow for handling PHGDH-inactive and the

decision-making process for spill response.
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Caption: Workflow for Handling PHGDH-Inactive.
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Caption: Decision Flowchart for PHGDH-Inactive Spill Response.
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To cite this document: BenchChem. [Comprehensive Safety and Handling Guide for
PHGDH-Inactive]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b610089#personal-protective-equipment-for-handling-
phgdh-inactive]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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